Cas no 1186637-29-5 (N-BOC 2-Bromo-5-methylaniline)

• Product Name: N-BOC 2-Bromo-5-methylaniline
• CAS No: 1186637-29-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 2127645
• PubChem ID: 58166525
• Update Time: 2025-04-21

N-BOC 2-Bromo-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-bromo-5-methylphenylcarbamate
• EN300-4992199
• tert-butyl N-(2-bromo-5-methylphenyl)carbamate
• (2-Bromo-5-methyl-phenyl)-carbamic acid tert-butyl ester
• E97974
• DB-344164
• MFCD24229813
• LNDXQPRPVWOSKR-UHFFFAOYSA-N
• CS-0371763
• 1186637-29-5
• t-Butyl (2-bromo-5-methylphenyl)carbamate
• N-BOC2-bromo-5-methylaniline
• BS-26444
• N-BOC 2-bromo-5-methylaniline
• SCHEMBL1008737
• tert-Butyl (2-bromo-5-methylphenyl)carbamate
• N-BOC 2-Bromo-5-methylaniline

• Inchi： 1S/C12H16BrNO2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： LNDXQPRPVWOSKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03600
• Monoisotopic Mass: 285.03644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.17750